Pochonin D

• Molecular Formula: C18H19ClO5
• Molecular Weight: 350.8 g/mol
• IUPAC Name: (4R,6E,10E)-15-chloro-16,18-dihydroxy-4-methyl-3-oxabicyclo[12.4.0]octadeca-1(14),6,10,15,17-pentaene-2,12-dione
• InChI: InChI=1S/C18H19ClO5/c1-11-7-5-3-2-4-6-8-12(20)9-13-16(18(23)24-11)14(21)10-15(22)17(13)19/h3,5-6,8,10-11,21-22H,2,4,7,9H2,1H3/b5-3+,8-6+/t11-/m1/s1
• InChI Key: FJVQHTGEXYKKBS-CJRGTMQESA-N
• Isomeric SMILES: C[C@@H]1C/C=C/CC/C=C/C(=O)CC2=C(C(=CC(=C2Cl)O)O)C(=O)O1
• Canonical SMILES: CC1CC=CCCC=CC(=O)CC2=C(C(=CC(=C2Cl)O)O)C(=O)O1
• synonyms: pochonin D

Description

Pochonin D is a resorcylic acid lactone, a class of natural products known for their diverse biological activities. It is a potent inhibitor of heat shock protein 90, a molecular chaperone involved in the folding and stabilization of many proteins. This compound has garnered attention for its antiviral and anti-inflammatory properties, particularly against rhinovirus infections .

Scientific Research Applications

Pochonin D has a wide range of scientific research applications:

Chemistry: Used as a model compound for studying resorcylic acid lactones and their chemical properties.

Biology: Investigated for its role in inhibiting heat shock protein 90, which is involved in protein folding and stabilization.

Medicine: Explored for its antiviral and anti-inflammatory properties, particularly against rhinovirus infections.

Industry: Potential applications in the development of new therapeutic agents and as a lead compound for drug discovery.

Preparation Methods

Synthetic Routes and Reaction Conditions

The total synthesis of Pochonin D involves several key steps, including the use of second-generation Grubbs’ catalyst for cyclization and deprotection of the EOMs with sulfonic acid resin in methanol. The overall yield for the six-step process is approximately 31% . Another synthetic route involves chemo- and regioselective intramolecular nitrile oxide cycloaddition .

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the synthesis typically involves organic synthesis techniques that can be scaled up for larger production. The use of catalysts and specific reaction conditions ensures the efficient production of the compound.

Chemical Reactions Analysis

Types of Reactions

Pochonin D undergoes various chemical reactions, including oxidation, reduction, and substitution. These reactions are essential for modifying the compound to enhance its biological activity or to create derivatives with different properties.

Common Reagents and Conditions

Common reagents used in the synthesis and modification of this compound include sulfonic acid resin, methanol, and second-generation Grubbs’ catalyst . The reaction conditions often involve specific temperatures and solvents to ensure the desired chemical transformations.

Major Products Formed

The major products formed from the reactions involving this compound include various derivatives that retain the core resorcylic acid lactone structure. These derivatives can have enhanced or modified biological activities, making them valuable for research and therapeutic applications.

Mechanism of Action

Pochonin D exerts its effects by inhibiting heat shock protein 90, a molecular chaperone that assists in the folding and stabilization of many proteins. By inhibiting this protein, this compound disrupts the function of various client proteins, leading to reduced viral replication and inflammation . The molecular targets and pathways involved include the ATPase cycle of heat shock protein 90 and its interaction with co-chaperones .

Comparison with Similar Compounds

Similar Compounds

Radicicol: Another resorcylic acid lactone known for its heat shock protein 90 inhibitory activity.

Hypothemycin: A resorcylic acid lactone with potent kinase inhibitory properties.

LL-Z1640-2: A resorcylic acid lactone with selective kinase inhibitory activity.

Uniqueness of Pochonin D

This compound is unique among resorcylic acid lactones due to its specific antiviral and anti-inflammatory properties. While other compounds like radicicol and hypothemycin also inhibit heat shock protein 90, this compound has shown particular efficacy against rhinovirus infections, making it a valuable compound for further research and therapeutic development .